molecular formula C20H18BrN3O4S B1243374 N-[4-[(E)-N-[(4-bromophenyl)sulfonylamino]-C-methylcarbonimidoyl]phenyl]-5-methylfuran-2-carboxamide

N-[4-[(E)-N-[(4-bromophenyl)sulfonylamino]-C-methylcarbonimidoyl]phenyl]-5-methylfuran-2-carboxamide

Cat. No.: B1243374
M. Wt: 476.3 g/mol
InChI Key: ZWLZMDAILFCXRX-OEAKJJBVSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[4-[1-[(4-bromophenyl)sulfonylhydrazinylidene]ethyl]phenyl]-5-methyl-2-furancarboxamide is an aromatic amide and a member of furans.

Scientific Research Applications

Chemical Synthesis and Properties The compound is involved in the synthesis of novel organosulfur compounds. Research indicates that similar compounds, such as those with sulfilimidoyl and sulfoximidoyl functionalities, have shown promising efficacy and a strong correlation between insecticidal activities and their physical properties. These findings suggest the potential of such compounds in developing new crop-protecting agents (Lim, Lee, & Park, 2019).

Polymer Science In the field of polymer science, related aromatic polyamides, polyimides, and polyureas containing similar structural moieties have been synthesized. These polymers demonstrated good solubility in certain solvents and stability at high temperatures, which could be significant in developing new materials with specific mechanical and thermal properties (Lin, Yuki, Kunisada, & Kondo, 1990).

Cancer Research In the realm of cancer research, phenylaminosulfanyl-1,4‐naphthoquinone derivatives, structurally similar to the queried compound, have been evaluated for their cytotoxic activity against various human cancer cell lines. Some synthesized compounds displayed significant cytotoxic activity, suggesting their potential as cancer treatment agents (Ravichandiran et al., 2019).

Optical Materials In the development of optical materials, azo sulfonamide chromophores related to the compound have been utilized as active nonlinear optical materials in film preparation. These materials exhibited promising characteristics for applications in photochromic grating and second harmonic generation, indicating their utility in advanced optical technologies (Kucharski, Ortyl, Janik, & Ahmadi-kandjani, 2010).

Anti-Bacterial Activities Compounds structurally related have been synthesized and evaluated for their anti-bacterial activities against clinically isolated drug-resistant bacteria. These studies underscore the potential of such compounds in addressing challenges posed by antibiotic resistance (Siddiqa et al., 2022).

Properties

Molecular Formula

C20H18BrN3O4S

Molecular Weight

476.3 g/mol

IUPAC Name

N-[4-[(E)-N-[(4-bromophenyl)sulfonylamino]-C-methylcarbonimidoyl]phenyl]-5-methylfuran-2-carboxamide

InChI

InChI=1S/C20H18BrN3O4S/c1-13-3-12-19(28-13)20(25)22-17-8-4-15(5-9-17)14(2)23-24-29(26,27)18-10-6-16(21)7-11-18/h3-12,24H,1-2H3,(H,22,25)/b23-14+

InChI Key

ZWLZMDAILFCXRX-OEAKJJBVSA-N

Isomeric SMILES

CC1=CC=C(O1)C(=O)NC2=CC=C(C=C2)/C(=N/NS(=O)(=O)C3=CC=C(C=C3)Br)/C

SMILES

CC1=CC=C(O1)C(=O)NC2=CC=C(C=C2)C(=NNS(=O)(=O)C3=CC=C(C=C3)Br)C

Canonical SMILES

CC1=CC=C(O1)C(=O)NC2=CC=C(C=C2)C(=NNS(=O)(=O)C3=CC=C(C=C3)Br)C

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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N-[4-[(E)-N-[(4-bromophenyl)sulfonylamino]-C-methylcarbonimidoyl]phenyl]-5-methylfuran-2-carboxamide
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N-[4-[(E)-N-[(4-bromophenyl)sulfonylamino]-C-methylcarbonimidoyl]phenyl]-5-methylfuran-2-carboxamide
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N-[4-[(E)-N-[(4-bromophenyl)sulfonylamino]-C-methylcarbonimidoyl]phenyl]-5-methylfuran-2-carboxamide

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